Cas no 2138011-55-7 ({[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine)

• Product Name: {[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine
• CAS No: 2138011-55-7
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 5810118
• PubChem ID: 165489694
• Update Time: 2025-06-03

{[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {[4-(1-ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine
• EN300-803258
• 2138011-55-7
• {[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine

• Inchi： 1S/C14H20FNO/c1-5-17-11(4)12-6-7-13(14(15)8-12)9-16-10(2)3/h6-8,10,16H,4-5,9H2,1-3H3
• InChI Key： TYNSBZIIXOWCMM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C)OCC)C=CC=1CNC(C)C

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on {[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine

Professional Introduction to the Compound with CAS No. 2138011-55-7 and Product Name {[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine

The compound with the CAS number 2138011-55-7 and the product name {[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery.

At the core of this compound's structure lies a highly sophisticated molecular framework, which includes a 4-(1-Ethoxyethenyl)-2-fluorophenyl moiety linked to a propan-2-ylamine group. This specific arrangement of functional groups not only contributes to the compound's distinct chemical behavior but also opens up a wide array of possibilities for its use in various biochemical processes. The presence of the fluorine atom in the phenyl ring enhances the compound's electronic properties, making it particularly useful in interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinities. The incorporation of a fluorine atom into pharmaceuticals has been shown to increase their bioavailability and prolong their half-life, making them more effective in therapeutic applications. The compound in question, with its unique fluorinated phenyl ring, aligns well with these trends and holds promise for developing novel drugs that can address various medical conditions more efficiently.

The {[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine structure also exhibits interesting pharmacokinetic properties. The ethoxyethenyl group introduces a degree of flexibility into the molecule, which can be advantageous in terms of binding to target proteins and enzymes. This flexibility allows the compound to adopt multiple conformations, increasing the likelihood of forming stable interactions with biological receptors. Such properties are crucial for designing molecules that can effectively modulate biological pathways without causing adverse effects.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The combination of the 4-(1-Ethoxyethenyl)-2-fluorophenyl moiety and the propan-2-ylamine group suggests that it may have selective activity against specific disease-causing targets. This selectivity is key to developing drugs that can treat diseases without harming healthy cells, thereby minimizing side effects.

The compound's potential as an intermediate in drug synthesis is also noteworthy. Its unique structure makes it a valuable building block for creating more complex molecules with tailored properties. Chemists can leverage this compound to design new derivatives that may exhibit enhanced efficacy or improved safety profiles. The versatility of this molecule underscores its importance as a tool in medicinal chemistry research.

In addition to its pharmaceutical applications, this compound has shown promise in other areas of chemical research. Its ability to participate in various organic reactions makes it a useful candidate for studying reaction mechanisms and developing new synthetic methodologies. Researchers are exploring its use as a catalyst or intermediate in processes that could lead to more sustainable and efficient chemical manufacturing.

The synthesis of such complex molecules requires meticulous planning and precise control over reaction conditions. The preparation of {[4-(1-Ethoxyethenyl)-2-fluorophenyl]methyl}(propan-2-yl)amine, for instance, involves multiple steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic chemistry have made it possible to achieve these goals more efficiently than ever before, paving the way for the rapid development of new compounds like this one.

The role of computational chemistry in understanding and designing molecules like this one cannot be overstated. By using computational methods, researchers can predict the behavior of compounds before they are synthesized, saving time and resources. These methods allow for the exploration of virtual molecular structures and interactions, providing insights that would be difficult or impossible to obtain through experimental alone.

The future prospects for this compound are bright, with ongoing research aimed at uncovering its full potential. As our understanding of biological systems grows, so does our ability to design molecules that can interact with them in meaningful ways. The compound with CAS number 2138011-55-7, with its unique structure and promising applications, is poised to play a significant role in this exciting field.